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Compound of Interest

Compound Name: JNJ-28330835

Cat. No.: B1673012 Get Quote

Essential Safety and Handling Guide for JNJ-
28330835
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

JNJ-28330835, a potent, non-steroidal selective androgen receptor modulator (SARM)

intended for research use only. Due to the absence of a specific Safety Data Sheet (SDS), this

document is based on best practices for handling potent research compounds with biological

activity. A thorough risk assessment should be conducted before commencing any work with

this compound.

Hazard Communication
JNJ-28330835 is a bioactive molecule designed to modulate the androgen receptor. While

specific toxicity data is not widely available, it should be handled as a potent compound with

the potential for pharmacological effects at low doses. All personnel must be trained on the

potential hazards and the procedures outlined in this guide.

Personal Protective Equipment (PPE)
The minimum required PPE for handling JNJ-28330835 is outlined below. The level of

protection should be escalated based on the specific procedures and the quantities being

handled.
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Activity
Required Personal

Protective Equipment (PPE)
Rationale

Weighing and Dispensing

(Solid Form)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

with safety glasses. -

Disposable solid-front lab coat

with tight-fitting cuffs. - Double

nitrile gloves. - Disposable

sleeves.

High risk of aerosolization and

inhalation of potent powder.

Full respiratory and skin

protection is critical to prevent

exposure.

Solution Preparation

- Chemical fume hood. -

Standard lab coat. - Safety

glasses with side shields or

chemical splash goggles. -

Single pair of nitrile gloves.

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills remains.

Engineering controls are the

primary means of protection.

In Vitro / In Vivo Dosing

- Lab coat. - Safety glasses. -

Appropriate gloves for the

solvent and compound.

Focus on preventing skin and

eye contact during

administration. The specific

procedure will dictate the need

for additional containment.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential to minimize exposure and ensure a safe

working environment.

Preparation:

Designate a specific area for handling JNJ-28330835, preferably within a chemical fume

hood or other ventilated enclosure.

Ensure the work area is clean and free of clutter.
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Assemble all necessary equipment and materials, including a pre-calibrated scale,

spatulas, weighing paper, and appropriate solvents.

Prepare a spill kit appropriate for the quantity of compound being handled.

Personal Protective Equipment (PPE) Donning:

Don PPE in the correct order: lab coat, inner gloves, respirator/safety glasses, and outer

gloves.

Compound Handling:

Weighing: Perform all weighing of solid JNJ-28330835 within a certified chemical fume

hood or a powder containment hood. Use anti-static weighing dishes to minimize

dispersal.

Solution Preparation: Add solvent to the solid compound slowly to avoid splashing. Cap

vials and vortex or sonicate to ensure complete dissolution.

Experimentation:

Conduct all experimental procedures involving JNJ-28330835 within a designated and

appropriately ventilated area.

Use disposable equipment whenever possible to minimize cross-contamination and

cleaning.

Decontamination:

Wipe down all surfaces and equipment that may have come into contact with the

compound using an appropriate deactivating solution (e.g., a mild bleach solution followed

by a water rinse, or as determined by a risk assessment).

Dispose of all contaminated disposable materials as hazardous waste.

Personal Protective Equipment (PPE) Doffing:
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Remove PPE in the reverse order of donning, being careful to avoid self-contamination.

Remove outer gloves first, followed by the lab coat and inner gloves.

Disposal Plan
All waste generated from the handling of JNJ-28330835 must be treated as hazardous waste.

Solid Waste: Collect all contaminated solid waste, including weighing paper, pipette tips,

gloves, and disposable lab coats, in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all liquid waste containing JNJ-28330835 in a separate, sealed, and

clearly labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Sharps: Dispose of any contaminated needles or other sharps in a designated sharps

container.

Disposal: All hazardous waste must be disposed of through your institution's environmental

health and safety office, following all local, state, and federal regulations.

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of JNJ-28330835.
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Caption: Workflow for Safe Handling of JNJ-28330835.
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To cite this document: BenchChem. [Personal protective equipment for handling JNJ-
28330835]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673012#personal-protective-equipment-for-
handling-jnj-28330835]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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